Cas no 6351-57-1 ((2E)-N-(2-methylbenzyl)-3-phenylprop-2-enamide)

(2E)-N-(2-methylbenzyl)-3-phenylprop-2-enamide structure
6351-57-1 structure
Product Name:(2E)-N-(2-methylbenzyl)-3-phenylprop-2-enamide
CAS No:6351-57-1
MF:C17H17NO
MW:251.322984457016
CID:1653051
PubChem ID:880757
Update Time:2025-04-21

(2E)-N-(2-methylbenzyl)-3-phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

    • (2E)-N-(2-methylbenzyl)-3-phenylprop-2-enamide
    • SR-01000232486-1
    • STL120999
    • 6351-57-1
    • AB00105561-01
    • AKOS003248624
    • SR-01000232486
    • Inchi: 1S/C17H17NO/c1-14-7-5-6-10-16(14)13-18-17(19)12-11-15-8-3-2-4-9-15/h2-12H,13H2,1H3,(H,18,19)/b12-11+
    • InChI Key: IKQJPGLNXOZQNY-VAWYXSNFSA-N
    • SMILES: O=C(/C=C/C1C=CC=CC=1)NCC1C=CC=CC=1C

Computed Properties

  • Exact Mass: 251.13111
  • Monoisotopic Mass: 251.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1
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